Cas no 51051-65-1 (4-Carbethoxy-2-ethyl-3-methyl-2-cyclohexen-1-one)

4-Carbethoxy-2-ethyl-3-methyl-2-cyclohexen-1-one structure
51051-65-1 structure
Product Name:4-Carbethoxy-2-ethyl-3-methyl-2-cyclohexen-1-one
CAS No:51051-65-1
MF:C12H18O3
MW:210.269524097443
CID:376283
PubChem ID:100071
Update Time:2025-04-19

4-Carbethoxy-2-ethyl-3-methyl-2-cyclohexen-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexene-1-carboxylicacid, 3-ethyl-2-methyl-4-oxo-, ethyl ester
    • 4-CARBETHOXY-2-ETHYL-3-METHYL-2-CYCLOHEXEN-1-ONE
    • 4-CARBETHOXY-2-ETHYL-3-METHYL-2-CYCLOHEXEN-1-ONE TECH
    • 2-Ethyl-4-(ethoxycarbonyl)-3-meth
    • 2-ETHYL-HAGEMANN'S ESTER
    • 2-Ethyl-Hagemanns ester,Ethyl 3-ethyl-2-methyl-4-oxo-2-cyclohexene-1-carboxylate
    • 2-Methyl-3-ethyl-4-oxo-2-cyclohexene-1-carboxylic acid ethyl ester
    • 3-Aethyl-2-methyl-4-oxo-cyclohex-2-encarbonsaeure-aethylester
    • 3-ethyl-2-methyl-4-oxo-cyclohex-2-enecarboxylic acid ethyl ester
    • 4-CARBETHOXY-2-ETHYL-3-METHYL-2-CYCLO-HE XEN-1-ONE,TECH.
    • 4-carbethoxy-2-ethyl-3-methyl-2-cyclo-hexen-1-one
    • ethyl 3-ethyl-2-methyl-4-oxocyclohex-2-ene-1-carboxylate
    • NSC331804
    • Ethyl 3-ethyl-2-methyl-4-oxo-2-cyclohexene-1-carboxylate
    • EINECS 256-936-7
    • NSC 331804
    • 51051-65-1
    • AKOS000119918
    • CS-0453134
    • A828418
    • FT-0639960
    • DTXSID801199220
    • NSC-331804
    • MFCD00001579
    • ethyl 3-ethyl-2-methyl-4-oxocyclohex-2-enecarboxylate
    • Ethyl 3-ethyl-2-methyl-4-oxo(cyclohex-2-ene)carboxylate
    • 4-Carbethoxy-2-ethyl-3-methyl-2-cyclohexen-1-one
    • Inchi： 1S/C12H18O3/c1-4-9-8(3)10(6-7-11(9)13)12(14)15-5-2/h10H,4-7H2,1-3H3
    • InChI Key： IEYKXGXKWXIBIG-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1C(C)=C(CC)C(CC1)=O)=O

Computed Properties

  • Exact Mass: 210.12600
  • Monoisotopic Mass: 210.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 13
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.4A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.037 g/mL at 25 °C(lit.)
  • Melting Point: No date available
  • Boiling Point: 301.3°Cat760mmHg
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.488(lit.)
  • PSA: 43.37000
  • LogP: 2.25510
  • Solubility: Not available
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Carbethoxy-2-ethyl-3-methyl-2-cyclohexen-1-one Security Information

4-Carbethoxy-2-ethyl-3-methyl-2-cyclohexen-1-one Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

4-Carbethoxy-2-ethyl-3-methyl-2-cyclohexen-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C183640-50mg
4-Carbethoxy-2-ethyl-3-methyl-2-cyclohexen-1-one
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50mg
 $ 50.00 2022-06-06
TRC
C183640-100mg
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 $ 80.00 2022-06-06
1PlusChem
1P00DF4G-5g
4-Carbethoxy-2-ethyl-3-methyl-2-cyclohexen-1-one
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1PlusChem
1P00DF4G-25g
4-Carbethoxy-2-ethyl-3-methyl-2-cyclohexen-1-one
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1PlusChem
1P00DF4G-100g
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 $354.00 2025-02-26
1PlusChem
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4-Carbethoxy-2-ethyl-3-methyl-2-cyclohexen-1-one
 51051-65-1 ≥ 98% (Assay)
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 $779.00 2025-02-26
A2B Chem LLC
AG25328-5g
4-Carbethoxy-2-ethyl-3-methyl-2-cyclohexen-1-one
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A2B Chem LLC
AG25328-25g
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